Cas no 20719-13-5 (1H-Pyrazole-4-carboxaldehyde, 2,5-dihydro-3-methyl-5-oxo-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 2,5-dihydro-3-methyl-5-oxo-1-phenyl-
• CAS No: 20719-13-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1395635
• PubChem ID: 687977
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxaldehyde, 2,5-dihydro-3-methyl-5-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 2,5-dihydro-3-methyl-5-oxo-1-phenyl-
• 5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carbaldehyde
• 5-Hydroxy-3-methyl-1-phenyl-pyrazole-4-carbaldehyde
• AB00093076-01
• CS-0360820
• (4Z)-4-(hydroxymethylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 20719-13-5
• EN300-5320163
• CBMicro_027636
• SCHEMBL8883561
• Cambridge id 5677040
• VS-01340
• 3-methyl-5-oxo-1-phenyl-2H-pyrazole-4-carbaldehyde
• STL024023
• SR-01000216735-1
• 4702-79-8
• AJ-077/33273027
• STK009191
• BIM-0027807.P001
• 4-(Hydroxymethylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• AKOS BBS-00003106
• 60484-29-9
• SCHEMBL435880
• MFCD00448479
• BBL003457
• SR-01000216735
• ALBB-010206
• 1H-Pyrazole-4-carboxaldehyde, 5-hydroxy-3-methyl-1-phenyl-
• AKOS005596334
• STK681096
• RWBBDSAYSNJJHM-UHFFFAOYSA-N
• 5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
• CS-0069605
• 1-phenyl-3-methyl-4-formyl-5-hydroxypyrazole
• SCHEMBL13678890
• AKOS002343169
• 3-methyl-1-phenyl-4-formylpyrazol-5-one
• G29342
• SCHEMBL14518012
• Z57473956
• CAABWYILLVOLJI-UHFFFAOYSA-N
• AKOS000268614
• 1H-Pyrazole-4-carbaldehyde, 5-hydroxy-3-methyl-1-phenyl-
• 5-hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 5-hydroxy-3-methyl-1-phenylpyrazole-4-carbaldehyde

• Inchi： 1S/C11H10N2O2/c1-8-10(7-14)11(15)13(12-8)9-5-3-2-4-6-9/h2-7,12H,1H3
• InChI Key： RWBBDSAYSNJJHM-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41